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Compound of Interest

Compound Name: Peroxydisulfuric acid

Cat. No.: B079392 Get Quote

Technical Support Center: Peroxydisulfuric Acid
This technical support center provides essential information for the safe handling and storage

of peroxydisulfuric acid in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is peroxydisulfuric acid and what are its primary hazards?

Peroxydisulfuric acid (H₂S₂O₈), also known as Marshall's acid, is a powerful oxidizing agent.

[1] Its primary hazards include being highly corrosive, potentially explosive when in contact with

organic materials, and its inherent instability.[1] It is a strong acid and can cause severe skin

burns and eye damage.

Q2: What are the decomposition products of peroxydisulfuric acid?

Peroxydisulfuric acid is unstable and decomposes, particularly in aqueous solutions.[2] Its

decomposition is accelerated by heat.[2] The primary decomposition products are sulfuric acid

(H₂SO₄) and hydrogen peroxide (H₂O₂).[1][3] Partial hydrolysis can also yield

peroxymonosulfuric acid (H₂SO₅), also known as Caro's acid.[1]

Q3: What are the recommended storage conditions for peroxydisulfuric acid solutions?

Aqueous solutions of peroxydisulfuric acid should be stored in a cool, dry, and well-ventilated

area, away from heat sources and incompatible materials.[4] To slow down decomposition, low
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temperatures are recommended.[1][2] Solutions are more stable at temperatures between 0-17

°C.[1] It is crucial to store it separately from organic compounds, reducing agents, and

combustible materials.[4]

Q4: Is peroxydisulfuric acid commercially available?

The pure, solid form of peroxydisulfuric acid is not typically sold commercially due to its

instability.[1] Instead, its salts, such as ammonium persulfate, potassium persulfate, and

sodium persulfate, are more readily available.[1] Peroxydisulfuric acid is often prepared in

situ or as a solution for immediate use.[1]

Q5: What personal protective equipment (PPE) should be worn when handling

peroxydisulfuric acid?

When handling peroxydisulfuric acid, appropriate personal protective equipment is essential.

This includes:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., neoprene or butyl rubber). Standard nitrile

gloves offer limited protection and should be doubled, with immediate replacement if

splashed.

Body Protection: A lab coat, and for larger quantities or risk of splashing, an acid-resistant

apron and sleeves or a full chemical-resistant suit.

Footwear: Closed-toe shoes.

Respiratory Protection: Work should be conducted in a well-ventilated area or a fume hood

to avoid inhalation of mists. If there is a risk of inhalation, a respirator with an appropriate

acid gas cartridge should be used.
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Issue Possible Cause Solution

Visible gas evolution (bubbling)

from the solution.

Decomposition of the acid,

producing oxygen gas. This

can be accelerated by

elevated temperatures or

contamination.

Immediately cool the solution

in an ice bath. Ensure the

storage area is cool and well-

ventilated. If decomposition is

rapid, evacuate the area and

contact safety personnel.

Discoloration of the solution

(e.g., yellowing).

Contamination with organic

materials or other impurities.

Do not use the solution.

Dispose of it according to your

institution's hazardous waste

procedures.

Unexpectedly rapid reaction or

exotherm when used in an

experiment.

The concentration of the acid

may be higher than

anticipated, or the acid may be

decomposing, increasing its

reactivity.

Stop the reaction immediately

by cooling and/or dilution if

safe to do so. Re-verify the

concentration of the acid

solution using a titration

method before further use.

Inconsistent results in

experiments.

The concentration of the

peroxydisulfuric acid solution is

changing over time due to

decomposition.

Prepare fresh solutions for

each experiment or regularly

standardize the solution using

the provided titration protocol.

Store the stock solution at a

low temperature to minimize

decomposition.

Spill of peroxydisulfuric acid

solution.

Accidental mishandling or

container failure.

Evacuate the immediate area.

Wearing appropriate PPE,

neutralize the spill with a

suitable agent like sodium

bicarbonate or soda ash,

working from the outside in.

Absorb the neutralized mixture

with an inert material (e.g.,

vermiculite, sand). Collect the

waste in a designated, labeled

container for hazardous waste
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disposal. Do not use

combustible materials like

paper towels to absorb the

spill.

Data Presentation
Table 1: Factors Affecting the Stability of Aqueous Peroxydisulfuric Acid Solutions

Factor Effect on Stability Recommendations

Temperature

Stability significantly decreases

with increasing temperature.

Decomposition is slow at low

temperatures.[1][2]

Store solutions at low

temperatures (0-17 °C is more

stable).[1] Avoid exposure to

heat sources.

pH

Changes in pH can lead to

rapid decomposition. A study

showed ~95% decomposition

within one week with a change

in pH.[2]

Maintain the acidic conditions

of the solution. Avoid

contamination with bases.

Light

UV irradiation can cause

almost complete

decomposition (82%).[2]

Store solutions in amber or

opaque containers to protect

from light.

Contaminants

Contact with organic materials,

dust, or metals can catalyze

decomposition and may lead

to explosive reactions.[1]

Use clean glassware and

equipment. Store away from

incompatible materials.

Concentration
Higher concentrations may

decompose more rapidly.

Prepare solutions at the lowest

effective concentration for your

application.
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Protocol: Determination of Peroxydisulfuric Acid
Concentration by Iodometric Titration
This protocol details the determination of the concentration of a peroxydisulfuric acid solution

by reacting it with an excess of potassium iodide and titrating the liberated iodine with a

standardized sodium thiosulfate solution.

Materials:

Peroxydisulfuric acid solution (analyte)

Potassium iodide (KI), solid or a concentrated solution

Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 M)

Starch indicator solution (1%)

Deionized water

Buret, 50 mL

Pipette, volumetric

Erlenmeyer flasks, 250 mL

Graduated cylinders

Magnetic stirrer and stir bar (optional)

Procedure:

Sample Preparation:

Accurately pipette a known volume of the peroxydisulfuric acid solution into a 250 mL

Erlenmeyer flask. The volume will depend on the expected concentration; aim for a

titration volume of 15-25 mL of the sodium thiosulfate solution.

Add approximately 50 mL of deionized water to the flask.
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Reaction with Potassium Iodide:

Add an excess of potassium iodide (approximately 2-3 g of solid KI or a corresponding

volume of a concentrated solution) to the flask.

Swirl the flask to dissolve the KI. The solution will turn a yellow-brown color due to the

liberation of iodine (I₂).

Allow the reaction to proceed in the dark for at least 10-15 minutes to ensure the complete

reaction of the peroxydisulfate.

Titration:

Fill the buret with the standardized sodium thiosulfate solution and record the initial

volume.

Begin titrating the liberated iodine in the Erlenmeyer flask with the sodium thiosulfate

solution. The brown color of the solution will fade to a pale yellow.

When the solution is pale yellow, add 1-2 mL of the starch indicator solution. The solution

will turn a deep blue-black color.

Continue the titration dropwise, with constant swirling, until the blue color completely

disappears. This is the endpoint of the titration.

Record the final volume of the sodium thiosulfate solution.

Calculations:

Calculate the moles of sodium thiosulfate used: Moles of Na₂S₂O₃ = Molarity of Na₂S₂O₃ ×

(Volume of Na₂S₂O₃ used in L)

Determine the moles of peroxydisulfuric acid in the sample. The stoichiometry of the

reaction is 1 mole of H₂S₂O₈ reacts to produce 1 mole of I₂, which then reacts with 2

moles of Na₂S₂O₃. Therefore, the mole ratio of H₂S₂O₈ to Na₂S₂O₃ is 1:2. Moles of

H₂S₂O₈ = (Moles of Na₂S₂O₃) / 2
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Calculate the concentration of the peroxydisulfuric acid solution: Molarity of H₂S₂O₈ =

(Moles of H₂S₂O₈) / (Volume of H₂S₂O₈ sample in L)

Safety Precautions:

Always wear appropriate PPE as described in the FAQ section.

Perform all steps in a well-ventilated area or a fume hood.

Handle all chemicals with care.

Mandatory Visualizations
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Receiving and Initial Storage

Laboratory Handling

Post-Use and Long-Term Storage

Waste Disposal

Receive Peroxydisulfuric Acid Solution

Inspect Container for Damage

Store in Designated Cool, Dry, Ventilated Area
(0-17 °C Recommended)

No Damage

Dispose as Hazardous Waste

Damaged
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Use in Experiment
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Return to Designated Storage

Monitor for Decomposition

Check for Signs of Decomposition

Neutralize if Necessary

Decomposing

Stable

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of Peroxydisulfuric Acid.
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Caption: Decomposition Pathway of Peroxydisulfuric Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.carlroth.com/medias/SDB-4623-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTE3NDR8YXBwbGljYXRpb24vcGRmfGFHWm1MMmc0TUM4NU1qTXpORE0yTWpFek1qYzRMMU5FUWw4ME5qSXpYMGRDWDBWT0xuQmtaZ3w5ODgyODEzMjM5MDUzZmE1ZmM2ODVmZTk3YTZlNDVjYTZiNDU4YzFjYjRkZDgxOGM0YjAwNjlhOGU5MzdkZmUx
https://patents.google.com/patent/CN103954614A/en
https://patents.google.com/patent/CN103954614A/en
https://www.benchchem.com/product/b079392#handling-and-storage-of-peroxydisulfuric-acid-in-the-lab
https://www.benchchem.com/product/b079392#handling-and-storage-of-peroxydisulfuric-acid-in-the-lab
https://www.benchchem.com/product/b079392#handling-and-storage-of-peroxydisulfuric-acid-in-the-lab
https://www.benchchem.com/product/b079392#handling-and-storage-of-peroxydisulfuric-acid-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

